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Compound of Interest

Compound Name: 1,6-Dimethoxyhexane

Cat. No.: B077691

A thorough investigation of scientific databases and chemical literature reveals a notable
absence of established applications for 1,6-dimethoxyhexane in the field of polymer
chemistry. While the physicochemical properties of 1,6-dimethoxyhexane are documented,
there is no substantive evidence to suggest its use as a monomer, initiator, chain transfer
agent, or plasticizer in polymerization processes.

This document aims to address the inquiry regarding the applications of 1,6-dimethoxyhexane
in polymer chemistry by summarizing the lack of available data and to clarify that, based on
current public knowledge, this chemical does not play a significant role in polymer synthesis or
modification.

Summary of Findings

A comprehensive search of chemical and patent literature did not yield any specific examples
or protocols for the use of 1,6-dimethoxyhexane in the synthesis of polymers. The primary
information available for 1,6-dimethoxyhexane relates to its basic chemical and physical
properties.
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Property Value Reference
Molecular Formula C8H1802 [1]
Molecular Weight 146.23 g/mol [1]
IUPAC Name 1,6-dimethoxyhexane [1]
CAS Number 13179-98-1 [2]

Logical Relationship: Absence of Application Data

The following diagram illustrates the outcome of the literature search, indicating the lack of
connection between 1,6-dimethoxyhexane and established roles in polymer chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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